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Compound of Interest

Compound Name: D-(+)-Glucono-1,5-lactone

Cat. No.: B1210275 Get Quote

Technical Support Center: D-(+)-Glucono-1,5-
lactone (GDL)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in the effective

laboratory handling of D-(+)-Glucono-1,5-lactone (GDL).

Frequently Asked Questions (FAQs)
1. What is D-(+)-Glucono-1,5-lactone and what are its primary characteristics in the lab?

D-(+)-Glucono-1,5-lactone (GDL) is a neutral, cyclic ester of D-gluconic acid.[1][2] It presents

as a fine, white, crystalline powder that is practically odorless.[1][2] A key characteristic is its

hydrolysis in aqueous solutions to form gluconic acid, which results in a gradual and gentle

decrease in pH.[1][3][4] This property makes it useful as a controlled-release acidulant.[1]

Initially, it imparts a slightly sweet taste, which becomes mildly acidic as hydrolysis progresses.

[5][6]

2. How should I properly store D-(+)-Glucono-1,5-lactone?

For optimal stability, GDL should be stored at room temperature in a tightly sealed container to

protect it from moisture.[1] It is recommended to keep it in a dry and well-ventilated area.[7]

Under these conditions, it is stable for at least 12 months.[1]
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3. What happens when GDL is dissolved in water?

When GDL is dissolved in water, it rapidly dissolves and then slowly hydrolyzes into D-gluconic

acid.[1] This hydrolysis causes the pH of the solution to decrease over time.[5] An equilibrium is

eventually established between GDL and gluconic acid in the solution.[1][3] For example, a 1%

aqueous solution will have an initial pH of about 3.5, which will drop to around 2.5 after two

hours.[8]

4. What factors influence the rate of GDL hydrolysis?

The rate of hydrolysis of GDL to gluconic acid is primarily influenced by three factors:

Temperature: Higher temperatures accelerate the rate of hydrolysis.[3][4][5]

pH: A higher pH (more alkaline conditions) also increases the rate of hydrolysis.[3][4]

Concentration: The concentration of GDL in the solution can also affect the equilibrium and

rate of transformation.[1]

5. In which solvents is D-(+)-Glucono-1,5-lactone soluble?

GDL exhibits varying solubility in common laboratory solvents. It is freely soluble in water but

has limited solubility in ethanol and is insoluble in ether.[2][8]
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Problem/Observation Potential Cause Recommended Solution

Unexpectedly rapid pH drop in

my GDL solution.

The temperature of the

solution may be too high,

accelerating hydrolysis.[3][4][5]

Prepare GDL solutions in

chilled solvents and maintain a

low temperature during your

experiment if a slow rate of

acidification is required.

The initial pH of your aqueous

solvent may be neutral or

slightly alkaline, which speeds

up hydrolysis.[3][4]

If your protocol allows,

consider using a mildly acidic

buffer to prepare your GDL

solution, which can help to

control the initial rate of

hydrolysis.

My GDL powder has clumped

together and appears moist.

The GDL has likely been

exposed to ambient moisture

during storage.

Discard the compromised GDL

as it may have partially

hydrolyzed, leading to

inconsistent results. Always

store GDL in a tightly sealed

container in a dry environment.

[1]

Inconsistent results between

experiments using GDL.

The age of the GDL solution

may vary between

experiments. The pH of the

solution will change over time

due to hydrolysis.

Always prepare fresh GDL

solutions immediately before

use to ensure a consistent

starting pH and concentration

of the lactone form.

The source or purity of the

GDL may differ between

batches.

Ensure you are using GDL of

the same grade and from the

same supplier for a series of

related experiments.

Precipitation occurs when

mixing GDL with other

reagents.

A rapid change in pH upon

GDL hydrolysis may be

causing other components in

your mixture to precipitate.

Add the GDL solution slowly to

your reaction mixture with

constant stirring to allow for a

more gradual pH change.

The solubility of your other

reagents may be highly

Review the pH-solubility profile

of all components in your
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dependent on pH. mixture. You may need to

adjust the buffering capacity of

your system.

Quantitative Data
Table 1: Solubility of D-(+)-Glucono-1,5-lactone

Solvent Solubility Temperature (°C)

Water 590 g/L[5] 20

Water 59 g/100mL[8] Room Temperature

Ethanol 1 g/100mL[8] Room Temperature

Ether Insoluble[2][8] Room Temperature

PBS 150 mg/mL[3] Not Specified

Table 2: Hydrolysis Rate Constants of D-(+)-Glucono-1,5-lactone at 25°C

Catalysis Rate Constant

Water (kH₂O) 4.59 x 10⁻⁵ s⁻¹[9]

Hydroxide Ion (kOH⁻) 2.76 x 10³ M⁻¹s⁻¹[9]

Experimental Protocols
Protocol 1: Preparation of a Fresh Aqueous GDL Solution

Objective: To prepare a fresh aqueous solution of GDL with a known concentration for

immediate use.

Materials:

D-(+)-Glucono-1,5-lactone powder
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Deionized or distilled water (or appropriate buffer)

Magnetic stirrer and stir bar

Volumetric flask

Weighing balance

Procedure:

1. Determine the desired concentration and total volume of the GDL solution.

2. Accurately weigh the required amount of GDL powder.

3. Add the GDL powder to the volumetric flask.

4. Fill the flask to approximately half of the final volume with the desired solvent (e.g.,

deionized water).

5. Place a magnetic stir bar in the flask and stir the solution until the GDL is completely

dissolved. GDL is freely soluble in water.[1]

6. Once dissolved, add the solvent to the final volume mark on the volumetric flask.

7. Stopper the flask and invert it several times to ensure the solution is homogeneous.

8. Use the solution immediately, as hydrolysis will begin, and the pH will start to decrease.[1]

Protocol 2: Enzymatic Determination of GDL Concentration

Objective: To determine the concentration of GDL and free D-gluconic acid in a sample.

Principle: This method involves two main steps. First, the existing D-gluconic acid is

measured. Then, the GDL in the sample is completely hydrolyzed to D-gluconic acid under

alkaline conditions, and the total D-gluconic acid is measured. The GDL concentration is

calculated from the difference. The D-gluconic acid is phosphorylated by ATP in the presence

of gluconate kinase (GCK). The product, D-gluconate-6-phosphate, is then oxidized by

NADP+ in the presence of 6-phosphogluconate dehydrogenase (6-PGDH). The resulting
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increase in NADPH is measured spectrophotometrically at 340 nm and is stoichiometric with

the amount of D-gluconic acid.[10]

Materials:

Spectrophotometer capable of reading at 340 nm

Cuvettes

Enzymatic assay kit for D-gluconic acid/D-glucono-δ-lactone (containing buffer, ATP,

NADP+, GCK, and 6-PGDH)

Sodium Hydroxide (e.g., 2 M) for hydrolysis

Sample solution

Procedure:

1. Measurement of Free D-Gluconic Acid:

Follow the kit manufacturer's instructions to prepare the reagent mixture.

Pipette the buffer, NADP+/ATP solution, and sample into a cuvette.

Read the initial absorbance (A1) at 340 nm.

Add the starting enzyme (GCK/6-PGDH) to the cuvette.

Incubate for the time specified in the kit protocol (e.g., ~5-20 minutes) until the reaction

is complete.

Read the final absorbance (A2) at 340 nm.

The difference in absorbance (A2 - A1) is proportional to the free D-gluconic acid

concentration.

2. Measurement of Total D-Gluconic Acid (after GDL hydrolysis):

Take an aliquot of the original sample solution.
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Adjust the pH to approximately 11 with NaOH and incubate for about 10 minutes to

ensure complete hydrolysis of GDL to D-gluconic acid.[10]

Use this hydrolyzed sample and repeat the enzymatic assay as described in step 1. The

result will be the total D-gluconic acid concentration.

3. Calculation of GDL Concentration:

Calculate the concentration of free D-gluconic acid from the first measurement.

Calculate the total D-gluconic acid concentration from the second measurement.

Subtract the free D-gluconic acid concentration from the total D-gluconic acid

concentration to determine the concentration of D-gluconic acid that came from GDL.

Convert the concentration of D-gluconic acid from GDL back to the concentration of

GDL using their respective molecular weights.
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Caption: Workflow of GDL dissolution and subsequent hydrolysis in an aqueous solution.
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Problem with GDL
Experiment

Is the pH dropping
too quickly?

Are results
inconsistent?

Is the GDL powder
clumped/moist?

Solution:
- Lower the temperature
- Use pre-chilled solvents

Yes

Solution:
- Prepare fresh solutions

  for each experiment
- Verify GDL purity/source

Yes

Solution:
- Discard the GDL

- Store in a sealed, dry
  container

Yes

Click to download full resolution via product page

Caption: Troubleshooting decision tree for common issues encountered with GDL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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